Cas no 2144725-62-0 (1-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2144725-62-0
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• CID: 6607180
• PubChem ID: 165885441
• Update Time: 2025-05-21

1-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2144725-62-0
• EN300-1925958

• Inchi： 1S/C10H11BrN2O2/c1-9(2)5-10(9,8(14)15)7-12-3-6(11)4-13-7/h3-4H,5H2,1-2H3,(H,14,15)
• InChI Key： VHVCSSVNDXHHBJ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(C(=O)O)CC2(C)C)=NC=1

Computed Properties

• Exact Mass: 270.00039g/mol
• Monoisotopic Mass: 270.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.1Ų

Additional information on 1-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

1-(5-Bromopyrimidin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2144725-62-0) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The molecule's structure incorporates a bromopyrimidine moiety, a cyclopropane ring, and a carboxylic acid group, making it a unique candidate for exploring novel chemical reactions and bioactive properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods not only enhance the yield but also minimize the environmental footprint, aligning with the principles of green chemistry. The incorporation of bromine in the pyrimidine ring introduces electronic effects that can be exploited for tuning the compound's reactivity and selectivity in biochemical systems.

The cyclopropane ring in this compound is a key structural feature that contributes to its stability and reactivity. Cyclopropane-containing molecules are known for their ability to participate in ring-opening reactions, which can lead to the formation of bioactive intermediates. Recent studies have demonstrated that 1-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases. This finding underscores its potential as a lead compound in drug development for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, 1-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its potential as a building block for constructing advanced materials with tailored optical and electrical properties.

The carboxylic acid group present in this compound plays a crucial role in its solubility and interactions with biological systems. This functional group allows for the formation of amide bonds, enabling the creation of bioconjugates and drug delivery systems. Recent studies have highlighted its compatibility with peptide synthesis, suggesting its utility in developing targeted therapies for cancer and other diseases.

From an environmental perspective, the synthesis and application of 1-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid must consider sustainability metrics such as atom economy and energy efficiency. Green chemistry principles are increasingly being integrated into its production processes to reduce waste and minimize ecological impact.

In conclusion, 1-(5-bromopyrimidin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2144725-62-0) is a versatile compound with multifaceted applications across chemistry, pharmacology, and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is poised to contribute significantly to both academic exploration and industrial innovation.